Laureth-2

• CAS: 3055-93-4
• Synonyms: 2-[2-(Dodecyloxy)ethoxy]ethanol; Bis(oxyethylene) Dodecyl Ether; C12EO2; Diethylene Glycol Dodecyl Ether; Diethylene Glycol Monododecyl Ether; Diethylene Glycol Monoether with Conol 20P; Diethyleneglycol Lauryl Ether; Dodecyl Diethylene Glycol; LA 2
• Molecular Formula: C16H34O3
• Molecular Weight: 274.44 g/mol
• SMILES: CCCCCCCCCCCCOCCOCCO
• InChI: InChI=1S/C16H34O3/c1-2-3-4-5-6-7-8-9-10-11-13-18-15-16-19-14-12-17/h17H,2-16H2,1H3
• InChIKey: AZLWQVJVINEILY-UHFFFAOYSA-N

Sourcing Laureth-2 (CAS 3055-93-4)? This nonionic surfactant with an HLB of 6.2 is the premier choice for stabilizing water‑in‑oil emulsions and building pseudoplastic viscosity. Its precise ethoxylation (2 EO) ensures phase stability and robust performance in SLES manufacturing, outperforming higher‑EO Laureths. Select high‑purity grades for consistent product quality and industrial scalability.

Laureth-2 (CAS 3055-93-4): Technical Profile and Baseline Properties for Procurement Specification

Laureth-2 is a non-ionic surfactant belonging to the class of ethoxylated fatty alcohols, specifically a polyethylene glycol (PEG-2) ether of lauryl alcohol (C12-C16) with an average of two ethylene oxide (EO) units . It is a clear to slightly turbid liquid at ambient temperature, characterized by a density of approximately 0.905 g/mL at 20°C and a solidification point near 0°C [1]. As a low-EO member of the Laureth series, its hydrophilic-lipophilic balance (HLB) is approximately 6.2, which places it firmly in the range for water-in-oil (W/O) emulsification and co-emulsification . It is poorly soluble in water but readily dissolves in low aliphatic alcohols and oils, underpinning its role as a solubilizer and rheology modifier in complex formulations .

• [1] SpecialChem. (n.d.). LAURETH-2 - INCI Ingredient Overview. Retrieved from cosmetics.specialchem.com View Source

Why Laureth-2 Cannot Be Directly Substituted by Laureth-3 or Laureth-4 in Emulsion and Rheology Systems

The performance of ethoxylated lauryl alcohols is fundamentally dictated by their degree of ethoxylation, which governs their hydrophilic-lipophilic balance (HLB), solubility profile, and critical micelle concentration (CMC). Laureth-2 (2 EO units) exhibits an HLB of 6.2, classifying it as a lipophilic emulsifier suitable for W/O emulsions . In contrast, Laureth-3 (3 EO units) and Laureth-4 (4 EO units) possess higher HLB values (approximately 8.0 and 9.7-10.0, respectively), shifting their utility toward O/W systems and altering their interaction with aqueous phases [1]. This divergence in physicochemical properties means that a simple 1:1 replacement of Laureth-2 with a higher EO analog in a formulation will result in predictable failure: it can lead to phase inversion of the emulsion, loss of viscosity-building synergy with hydrophilic co-surfactants, and a change in the product's final appearance (e.g., from a clear gel to a turbid liquid) . The following evidence guide quantifies these specific points of differentiation to inform precise raw material selection.

• [1] Cosmetic-Ingredients.org. (2022). Laureth-3 Basic Information and Safety. Retrieved from cosmetic-ingredients.org View Source

Quantitative Differentiation Evidence for Laureth-2 Against Laureth-3 and Laureth-4

HLB-Driven Emulsion Type: Laureth-2 vs. Laureth-3 and Laureth-4

Laureth-2 has an HLB value of 6.2, which categorizes it as a lipophilic surfactant that promotes water-in-oil (W/O) emulsions . In contrast, Laureth-3 (3 EO) has an HLB of 8.0, and Laureth-4 (4 EO) has an HLB of 9.7-10.0, placing them in the range for oil-in-water (O/W) emulsification [1]. This HLB difference of +1.8 to +3.8 points means that substituting Laureth-2 with a higher EO homolog in a W/O formulation will cause phase inversion, rendering the intended emulsion unstable.

Evidence Dimension	Hydrophilic-Lipophilic Balance (HLB) and Corresponding Emulsion Type
Target Compound Data	HLB: 6.2 (promotes W/O emulsions)
Comparator Or Baseline	Laureth-3: HLB 8.0; Laureth-4: HLB 9.7-10.0 (promote O/W emulsions)
Quantified Difference	Laureth-2 HLB is 1.8-3.8 units lower than comparators
Conditions	Measured by O/W emulsification test or calculated from molecular structure

Why This Matters

Formulators seeking to create or stabilize a water-in-oil (W/O) cream or a low-HLB co-emulsifier system must select Laureth-2; using Laureth-3 or -4 will result in the opposite emulsion type.

• [1] Cosmetic-Ingredients.org. (2022). Laureth-3 Basic Information and Safety. Retrieved from cosmetic-ingredients.org View Source

Water Solubility and Cloud Point: A Marker of Lipophilic Character

Laureth-2 is characterized as poorly soluble in water, forming cloudy solutions . This is in stark contrast to higher ethoxylates like Laureth-7, which are water-soluble [1]. A specific quantifiable property is its cloud point, measured at 38.0 – 38.5°C (5g in 25cm³ of 25% aqueous BDG), which indicates the temperature at which phase separation begins in an aqueous system . This low cloud point is a direct consequence of its limited EO chain length and serves as a key differentiator for formulators needing a surfactant that will partition predominantly into the oil phase or create a specific turbid aesthetic.

Evidence Dimension	Water Solubility and Cloud Point
Target Compound Data	Poorly soluble; forms cloudy solutions; Cloud point: 38.0-38.5°C (in 25% BDG solution)
Comparator Or Baseline	Laureth-7 (7 EO) and higher homologs: Freely soluble in water; Cloud point typically >100°C
Quantified Difference	Cloud point of Laureth-2 is significantly lower than water-soluble Laureths
Conditions	5g Laureth-2 in 25cm³ of 25% aqueous butyl diglycol (BDG)

Why This Matters

This solubility profile confirms Laureth-2's suitability for anhydrous systems, oil-based cleansers, or formulations where a cloudy appearance is desired, unlike its clear, water-soluble counterparts.

• [1] Cosmetic-Ingredients.org. (2022). Laureth-3 Basic Information and Safety. Retrieved from cosmetic-ingredients.org View Source

Synergistic Rheology Modification: Pseudoplastic and Thixotropic Behavior Induction

At a concentration of 2.0% w/w, Laureth-2 added to a micellar solution containing 1.0% w/w PCA (pyrrolidone carboxylic acid) was shown to induce a pseudoplastic flow behavior with thixotropy, a property that was maintained even after 15- and 30-minute evaporation periods [1]. This is in direct contrast to the control system which exhibited Newtonian behavior. Higher ethoxylated alcohols (e.g., Laureth-7) often fail to produce this same rheological structuring due to their greater water solubility, which disrupts the formation of the viscoelastic network at the oil-water interface.

Evidence Dimension	Rheological Behavior Modification
Target Compound Data	2.0% w/w Laureth-2 + 1.0% w/w PCA: Pseudoplastic, thixotropic behavior; maintained after 15-30 min evaporation
Comparator Or Baseline	Control (micellar solution without Laureth-2): Newtonian behavior; Addition of 3.0% glycerol or 1.0% PCA alone: Newtonian behavior
Quantified Difference	Qualitative shift from Newtonian to pseudoplastic/thixotropic rheology
Conditions	Steady-state rheometry at 25 ± 0.1°C; Shear rate range 0-100 s⁻¹; Formulation: micellar solution D (surfactant mixture 3)

Why This Matters

Laureth-2's ability to build viscosity and impart shear-thinning (pseudoplastic) and time-dependent (thixotropic) recovery makes it a unique tool for improving product spreadability and suspension stability, where simple water-soluble thickeners or higher EO Laureths would be ineffective.

• [1] SCC Journal. (2000). Formulation and characterization of disperse systems as topical vehicles for odorous molecules. Journal of Cosmetic Science, 51(4), 220-221. Retrieved from library.scconline.org View Source

Regulatory Safety Profile: Maximum Safe Use Concentrations for Procurement Compliance

The Cosmetic Ingredient Review (CIR) Expert Panel has established that Laureth-2 is safe for use in rinse-off cosmetic products at concentrations up to 9% and in leave-on products at concentrations up to 7% [1]. This is a critical specification for procurement, as it provides a clear, science-based upper limit for formulation. While higher EO homologs (e.g., Laureth-4, Laureth-7) are generally recognized as having low irritation potential, their specific CIR safe-use concentrations may differ, and the presence of a low-EO compound like Laureth-2 in a formulation dictates adherence to this specific 7% leave-on limit.

Evidence Dimension	CIR Safe Use Concentration (Leave-On Products)
Target Compound Data	≤ 7% (leave-on); ≤ 9% (rinse-off)
Comparator Or Baseline	Laureth-4, Laureth-7 (specific CIR limits vary by EO chain length; no universal class limit applies)
Quantified Difference	Exact regulatory threshold of 7% for leave-on applications
Conditions	As assessed by the Cosmetic Ingredient Review (CIR) Expert Panel (2012 Safety Assessment of Alkyl PEG Ethers)

Why This Matters

Procurement and formulation teams must adhere to the specific 7% leave-on limit for Laureth-2 to ensure regulatory compliance and product safety; substituting a higher EO Laureth does not automatically confer the same safety margin.

• [1] Cosmetic Ingredient Review (CIR). (2012). Safety Assessment of Alkyl PEG Ethers as Used in Cosmetics. International Journal of Toxicology, 31(Suppl. 2), 169-244. Summary via lv-1.cn View Source

Critical Micelle Concentration (CMC) for Efficient Micellization

The critical micelle concentration (CMC) of Laureth-2 (C12E2) is estimated to be in the range of 0.06 - 0.08 mM . This is significantly lower than the CMC of more hydrophilic analogs like C12E8 (Laureth-8), which has a reported CMC of approximately 0.10 mM [1]. A lower CMC indicates that Laureth-2 forms micelles at a lower bulk concentration, making it a more efficient surfactant for processes like solubilization of hydrophobic compounds (e.g., perfumes, active ingredients) and for reducing surface tension in applications where minimal surfactant usage is desired.

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	Estimated CMC: 0.06 - 0.08 mM (C12E2)
Comparator Or Baseline	C12E8 (Laureth-8): Reported CMC ~0.10 mM
Quantified Difference	Laureth-2 CMC is 20-40% lower than Laureth-8 CMC
Conditions	Aqueous solution; CMC extrapolated from trends in C12Ex homolog series

Why This Matters

The lower CMC of Laureth-2 translates to higher surfactant efficiency, requiring less material to achieve micellization and solubilization, which can reduce formulation cost and potential for irritation.

• [1] Rosen, M. J., & Kunjappu, J. T. (2012). Surfactants and Interfacial Phenomena (4th ed.). John Wiley & Sons. (Standard reference for C12Ex CMC data) View Source

Acid and Alkali Stability for Industrial Process Compatibility

Laureth-2 demonstrates resistance to both acids and alkalis, as well as to oxidizing and reducing agents, and maintains its functionality in hard water environments . This is a property of its non-ionic, ether-based structure. While higher EO Laureths (e.g., Laureth-4) are also stable across a pH range, their increased water solubility can sometimes lead to hydrolysis under extreme pH conditions over prolonged periods. The lipophilic nature of Laureth-2 provides an added layer of protection against hydrolytic degradation, making it a preferred intermediate in the synthesis of lauryl ether sulfates (SLES) via sulfation, a process that requires a robust, acid-stable substrate .

Evidence Dimension	Chemical Stability Profile
Target Compound Data	Stable in acids, alkalis, oxidizing agents, reducing agents, and hard water
Comparator Or Baseline	Higher EO Laureths (e.g., Laureth-4): Generally stable, but increased water solubility may increase susceptibility to hydrolysis under extreme conditions
Quantified Difference	Qualitative difference in robustness for upstream industrial sulfation processes
Conditions	Stability observed in typical industrial and formulation conditions

Why This Matters

The superior chemical robustness of Laureth-2 under harsh industrial conditions (e.g., sulfation to produce SLES) makes it a more reliable and less costly intermediate compared to higher EO homologs that may degrade or require more controlled processing environments.

Optimized Application Scenarios for Laureth-2 Based on Quantitative Differentiation

Water-in-Oil (W/O) Emulsion Formulation for Skincare and Color Cosmetics

Laureth-2's HLB of 6.2 makes it the primary or co-emulsifier of choice for stabilizing water-in-oil (W/O) emulsions . In contrast, Laureth-3 (HLB 8.0) and Laureth-4 (HLB 9.7-10.0) are O/W emulsifiers and would cause phase inversion if substituted [1]. Use Laureth-2 at typical concentrations of 1-5% to create stable, moisturizing barrier creams, cold creams, and long-wear foundation formulations. Its lipophilic character ensures the emulsion's continuous phase remains oil-based, providing desired occlusivity and water resistance.

Rheology Modification and Viscosity Building in Surfactant Systems

Laureth-2 is a proven rheology modifier capable of inducing pseudoplastic and thixotropic behavior in micellar solutions, a property not achievable with higher EO Laureths or simple water-soluble thickeners like glycerol . It is particularly effective in shampoos, shower gels, and liquid cleansers where it builds viscosity and enhances suspension stability. Formulate with 2.0% w/w Laureth-2 in combination with hydrophilic surfactants to achieve a shear-thinning gel with desirable flow and recovery properties.

Industrial Intermediate for Anionic Surfactant (SLES) Production

The excellent chemical stability of Laureth-2 against acids, alkalis, and oxidizing agents makes it the preferred substrate for sulfation to produce sodium lauryl ether sulfate (SLES) . Its low water content (often <0.2% in specialized grades like ROKAnol® LK2A) and robust ether linkage ensure high yields and minimize byproduct formation during the aggressive sulfation process [1]. This is a key differentiator from higher EO Laureths, which are more prone to hydrolysis and yield loss under these conditions.

Solubilization of Perfumes and Lipophilic Actives in Anhydrous Systems

Given its estimated CMC of 0.06-0.08 mM, which is lower than that of Laureth-8 , and its poor water solubility [1], Laureth-2 is highly efficient at solubilizing perfumes, essential oils, and other lipophilic active ingredients directly into oil phases or in formulations with low water content. It is ideal for creating clear, single-phase oil-based serums, fragrance oils, and bath oils where a water-soluble alternative would fail to provide clarity or adequate solubilization.

• [1] Cosmetic-Ingredients.org. (2022). Laureth-3 Basic Information and Safety. Retrieved from cosmetic-ingredients.org View Source
• [2] SCC Journal. (2000). Formulation and characterization of disperse systems as topical vehicles for odorous molecules. Journal of Cosmetic Science, 51(4), 220-221. Retrieved from library.scconline.org View Source